Cas no 755033-98-8 (2-(4-aminopyridin-3-yl)ethan-1-ol)

• Product Name: 2-(4-aminopyridin-3-yl)ethan-1-ol
• CAS No: 755033-98-8
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• CID: 548939
• PubChem ID: 45079443
• Update Time: 2025-05-28

2-(4-aminopyridin-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Pyridineethanol,4-amino-
• 2-(4-aminopyridin-3-yl)ethanol
• 3-Pyridineethanol,4-amino-(9CI)
• 2-(4-aminopyridin-3-yl)ethan-1-ol
• AKOS013443177
• EN300-1635113
• SCHEMBL3059083
• 755033-98-8
• CXVQJSHZJBXXEP-UHFFFAOYSA-N
• DTXSID50663700

• Inchi： 1S/C7H10N2O/c8-7-1-3-9-5-6(7)2-4-10/h1,3,5,10H,2,4H2,(H2,8,9)
• InChI Key： CXVQJSHZJBXXEP-UHFFFAOYSA-N
• SMILES： OCCC1C=NC=CC=1N

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 97.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.1A^2
• XLogP3: -0.3

Experimental Properties

• Density: 1.198
• PSA: 59.14

Additional information on 2-(4-aminopyridin-3-yl)ethan-1-ol

Comprehensive Overview of 2-(4-aminopyridin-3-yl)ethan-1-ol (CAS No. 755033-98-8): Properties, Applications, and Research Insights

2-(4-aminopyridin-3-yl)ethan-1-ol (CAS No. 755033-98-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its aminopyridine core and hydroxyethyl side chain, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular formula, C₇H₁₀N₂O, and precise structure make it a subject of interest for researchers exploring drug discovery, enzyme inhibition, and molecular docking studies.

In recent years, the demand for 2-(4-aminopyridin-3-yl)ethan-1-ol has surged, particularly in the context of targeted therapy and small-molecule inhibitors. With the rise of AI-driven drug design and computational chemistry, this compound is frequently referenced in studies involving kinase inhibitors and GPCR modulators. Its aminopyridine moiety is known to interact with biological targets, making it a valuable scaffold for developing anti-inflammatory and neuroprotective agents. Researchers often search for "CAS 755033-98-8 solubility" or "2-(4-aminopyridin-3-yl)ethan-1-ol synthesis" to optimize its use in lab settings.

The compound's physicochemical properties, such as its melting point, solubility in organic solvents, and stability under various pH conditions, are critical for its application in medicinal chemistry. For instance, its logP value and hydrogen bonding capacity influence its bioavailability, a topic frequently explored in ADME studies. Recent publications highlight its role in designing next-generation therapeutics, aligning with trends like personalized medicine and green chemistry. Queries such as "755033-98-8 NMR spectrum" or "aminopyridine derivatives in drug development" reflect the scientific community's focus on this molecule.

From a synthetic perspective, 2-(4-aminopyridin-3-yl)ethan-1-ol is often prepared via multistep organic reactions, including reductive amination or Pd-catalyzed cross-coupling. Its purity and yield are paramount, driving searches for "CAS 755033-98-8 suppliers" and "high-purity aminopyridine compounds." Additionally, its compatibility with click chemistry and bioconjugation techniques expands its utility in proteomics and diagnostic reagent development. The compound's alignment with sustainable synthesis practices further enhances its appeal in modern research.

In conclusion, 2-(4-aminopyridin-3-yl)ethan-1-ol (CAS No. 755033-98-8) represents a pivotal building block in contemporary chemical and pharmaceutical research. Its integration into high-throughput screening and fragment-based drug design underscores its relevance in addressing unmet medical needs. As the scientific community continues to explore its potential, this compound remains a cornerstone in advancing precision medicine and innovative therapeutics.